4-Cyano-2-methoxybenzoyl chloride

• CAS RN: 102361-94-4
• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.6 g/mol
• IUPAC Name: 4-cyano-2-methoxybenzoyl chloride
• InChI: InChI=1S/C9H6ClNO2/c1-13-8-4-6(5-11)2-3-7(8)9(10)12/h2-4H,1H3
• InChI Key: DEWXSDRXHYWIBP-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C#N)C(=O)Cl
• synonyms: Benzoyl chloride, 4-cyano-2-methoxy- (9CI)

Description

4-Cyano-2-methoxybenzoyl chloride, also known as 2-Methoxy-4-cyanobenzoyl chloride, is a chemical compound used in various scientific research applications. It is a colorless to yellow liquid that is soluble in most organic solvents. This compound is commonly used as a reagent in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 4-Cyano-2-methoxybenzoyl chloride involves the reaction of the cyanide ion with the carbonyl group of the compound. This results in the formation of a nitrile group, which is an important functional group in organic chemistry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-Cyano-2-methoxybenzoyl chloride. However, it is known to be a highly reactive compound and can cause skin and eye irritation upon contact.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Cyano-2-methoxybenzoyl chloride in lab experiments is its high reactivity, which makes it an excellent reagent for the synthesis of various organic compounds. However, its highly reactive nature can also be a limitation as it can be dangerous to handle and requires careful storage and handling.

Future Directions

There are several future directions for the use of 4-Cyano-2-methoxybenzoyl chloride in scientific research. One potential application is in the development of new materials such as liquid crystals and polymers. This compound can also be used in the synthesis of new pharmaceutical drugs and agrochemicals. Further research is needed to explore the full potential of this compound in various scientific fields.

Scientific Research Applications

4-Cyano-2-methoxybenzoyl chloride is widely used in scientific research as a reagent in the synthesis of various organic compounds. It is commonly used in the synthesis of pharmaceutical drugs, agrochemicals, and other industrial chemicals. This compound is also used in the development of new materials such as polymers and liquid crystals.

Synthesis routes and methods

Procedure details

2-Methoxy-4-cyanobenzoic acid (Tetrahedron Letters, 1986, 27(49), 5997-6000) (1 g, 5.6 mmol) was dissolved in CH2Cl2 (20 ml). Oxalyl chloride (1.5 ml, 8.2 mmol) was rapidly introduced into the solution and a drop of DMF was added. A vigorous reaction took place with the abundant evolution of gaseous products. The solution was stirred for 1 h then allowed to stand over night. Solvent was removed using a rotary evaporator to leave 1.1 g of an off white solid (5.6 mmol, yield 99%) that was used without further purification.